tert-Butyl 2-(aminomethyl)-2-methylbutanoate

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: tert-butyl 2-(aminomethyl)-2-methylbutanoate
• InChI: InChI=1S/C10H21NO2/c1-6-10(5,7-11)8(12)13-9(2,3)4/h6-7,11H2,1-5H3
• InChI Key: NVQKYRATYWFDNZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CN)C(=O)OC(C)(C)C

Description

Tert-Butyl 2-(aminomethyl)-2-methylbutanoate is a useful research compound. Its molecular formula is C10H21NO2 and its molecular weight is 187.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of Raney-Ni (2.9 g, 50% in H2O, rinsed 3 times with EtOH before use) in EtOH (40 mL) was added 2-cyano-2-methyl-butyric acid tert-butyl ester (650 mg, 3.55 mmol). The resulting mixture was stirred under a hydrogen atmosphere at room temperature for 16 hours. The liquid was then carefully decanted into another flask and the metal was washed twice with EtOH. The combined EtOH solution was concentrated in vacuo to give the title compound in 600 mg, which was used directly in the subsequent step without further purification.